N-(2-(5-acetylthiophen-2-yl)ethyl)-3-methylbenzamide
Description
“N-(2-(5-acetylthiophen-2-yl)ethyl)-3-methylbenzamide” is a complex chemical compound with potential applications in diverse scientific research. It belongs to the class of thiophene derivatives, which are known for their varied biological and clinical applications .
Synthesis Analysis
Thiophene derivatives are synthesized using various methods. One such method is the Gewald synthesis, which involves the reaction of ethylcyanoacetate and cyclohexanone with sulfur at room temperature with continuous stirring in the presence of diethylamine .Molecular Structure Analysis
Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S . The specific molecular structure of “N-(2-(5-acetylthiophen-2-yl)ethyl)-3-methylbenzamide” would require more specific information or advanced analytical techniques to determine.Chemical Reactions Analysis
Thiophene derivatives undergo various chemical reactions. For instance, they can undergo electrophilic, nucleophilic, or radical reactions . The specific reactions that “N-(2-(5-acetylthiophen-2-yl)ethyl)-3-methylbenzamide” undergoes would depend on the specific conditions and reagents present.Physical And Chemical Properties Analysis
Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water . The specific physical and chemical properties of “N-(2-(5-acetylthiophen-2-yl)ethyl)-3-methylbenzamide” would require more specific information or advanced analytical techniques to determine.Scientific Research Applications
Antimicrobial Activity
Thiophene derivatives have shown significant antimicrobial activity . For example, a series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized and evaluated for their in vitro antimicrobial activity against selected microbial species .
Anticancer Activity
Thiophene derivatives have also been found to have anticancer properties . In one study, a compound showed effective cytotoxic activity against a human lung cancer cell line (A-549) at a dose of 10^-4 M .
Antioxidant Activity
These compounds have been found to exhibit antioxidant activity . In the same study, two compounds exhibited excellent antioxidant activity when compared with ascorbic acid as a standard drug .
Anticorrosion Activity
Thiophene derivatives have been found to have anticorrosion properties . One compound showed more anticorrosion efficiency (97.90%) with a low corrosion rate .
Anti-inflammatory Activity
Thiophene nucleus containing compounds show various activities, for example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent .
Serotonin Antagonists
The maleate salt of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one works as serotonin antagonists and is used in the treatment of Alzheimer’s .
properties
IUPAC Name |
N-[2-(5-acetylthiophen-2-yl)ethyl]-3-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2S/c1-11-4-3-5-13(10-11)16(19)17-9-8-14-6-7-15(20-14)12(2)18/h3-7,10H,8-9H2,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JROPCJGQTLZXGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCCC2=CC=C(S2)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(5-acetylthiophen-2-yl)ethyl)-3-methylbenzamide | |
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